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Compound of Interest

Compound Name: Nickel chloride

Cat. No.: B1212450 Get Quote

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals working with Nickel Chloride. Adherence to these procedural

steps is critical to mitigate the significant health risks associated with this compound.

Nickel chloride is a toxic, carcinogenic, and mutagenic compound that poses a severe risk if

not handled with appropriate precautions.[1][2][3][4] It is toxic if swallowed or inhaled, causes

severe skin and eye irritation, and can lead to sensitization, resulting in allergic reactions.[1][2]

[3] Furthermore, it is suspected of causing genetic defects, damaging fertility, and is classified

as a human carcinogen by inhalation.[1][2][4] Proper use of personal protective equipment

(PPE) and adherence to strict handling protocols are mandatory.

Hazard Identification and Exposure Limits
Understanding the specific dangers and permissible exposure limits is the first step in safe

handling.
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Hazard Classification Description

Acute Toxicity (Oral & Inhalation)

Toxic if swallowed or inhaled (GHS Category 3).

[1][2] The acute oral LD50 in rats is 105 mg/kg.

[3][4][5]

Carcinogenicity

May cause cancer by inhalation (GHS Category

1).[1][2][4] IARC classifies nickel compounds as

Group 1: Carcinogenic to humans.[1][4]

Germ Cell Mutagenicity
Suspected of causing genetic defects (GHS

Category 2).[1][2][4]

Reproductive Toxicity
May damage fertility or the unborn child (GHS

Category 1).[1][2][6]

Skin & Respiratory Sensitization

May cause an allergic skin reaction ("nickel

itch") and allergy or asthma symptoms if

inhaled.[1][2]

Organ Toxicity (Repeated Exposure)
Causes damage to organs through prolonged or

repeated exposure (GHS Category 1).[1][2][6]

Environmental Hazard
Very toxic to aquatic life with long-lasting effects.

[1][4]

Occupational Exposure Limits

OSHA PEL: 1 mg/m³ TWA (as Ni).[7] NIOSH

TWA: 0.015 mg/m³ (as Ni).[7] NIOSH IDLH: 10

mg/m³ (as Ni).[7][8]

Operational and Disposal Plan
This section provides a step-by-step guide for the safe handling and disposal of nickel
chloride.

Personal Protective Equipment (PPE)
The selection and proper use of PPE are non-negotiable. Always inspect PPE for integrity

before use.
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Body Area Required Equipment
Specifications &
Standards

Eyes/Face
Chemical safety goggles and a

face shield.[1][8]

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166.[7] Do not

wear contact lenses.[9]

Skin/Hands

Nitrile, neoprene, or butyl

rubber gloves.[9][10] A lab coat

and apron are required. For

larger quantities, an

impervious coverall is

recommended.[3][9]

Hand protection should comply

with standards such as AS

2161.[1]

Respiratory

A NIOSH-approved dust

respirator is required when

handling the powder.[3][11]

Use in a chemical fume hood

or with local exhaust

ventilation is mandatory to

minimize inhalation exposure.

[3][7]

Step-by-Step Handling Protocol
a. Preparation and Engineering Controls:

Read Safety Data Sheet (SDS): Before beginning work, thoroughly read and understand the

SDS for nickel chloride.[2]

Verify Engineering Controls: Ensure a chemical fume hood is operational.[3] Confirm the

location and functionality of the nearest eyewash station and emergency shower.[7][8]

Area Demarcation: Designate a specific area for handling nickel chloride to prevent cross-

contamination.

b. Chemical Handling:

Work Within a Fume Hood: All operations that may generate dust, including weighing and

transferring, must be conducted inside a certified chemical fume hood.[3][7]
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Minimize Dust: Handle the material carefully to avoid generating dust.[1][4][7] Do not dry

sweep; if a spill occurs, follow emergency procedures.

Prohibit Consumption: Do not eat, drink, or smoke in the laboratory area where nickel
chloride is handled.[6][8][11]

c. Post-Handling and Decontamination:

Clean Work Area: Decontaminate the work surface and any equipment used with an

appropriate cleaning agent.

Remove PPE Correctly: Remove PPE in a manner that avoids skin contact with the

contaminated exterior. Remove gloves last using a proper removal technique.[12]

Personal Hygiene: Wash hands and face thoroughly with soap and water after handling is

complete.[1][7][11] Contaminated work clothing should not be taken home and must be

laundered by a professional service informed of the hazards.[8]

Emergency Procedures
Spill: Evacuate non-essential personnel.[1] Wearing full PPE, cover the spill with a damp

absorbent material to avoid raising dust.[7] Collect the material using a HEPA-filtered

vacuum or by carefully sweeping it into a labeled, sealed container for hazardous waste

disposal.[4][11] Ventilate the area after cleanup is complete.[8]

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

copious amounts of soap and water for at least 15 minutes.[1][9] Seek medical attention if

irritation persists.[9]

Eye Contact: Immediately flush eyes with a large amount of water for at least 15 minutes,

holding the eyelids open.[9][11] Seek immediate medical attention.[11]

Inhalation: Move the individual to fresh air immediately.[1][11] If breathing is difficult,

administer oxygen. If breathing has stopped, perform artificial respiration. Seek immediate

medical attention.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://shop.chemsupply.com.au/documents/TR3ASMM2.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-n/S25442.pdf
https://pim-resources.coleparmer.com/sds/16310.pdf
https://www.benchchem.com/product/b1212450?utm_src=pdf-body
https://www.benchchem.com/product/b1212450?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-5373-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNjU1MjF8YXBwbGljYXRpb24vcGRmfGFHVmhMMmhrTXk4NU1qTXpNRFk0TlRJek5UVXdMMU5FUWw4MU16Y3pYMGxGWDBWT0xuQmtaZ3xkNWVmMGU0YTE2YjNjOTk2OTZhODRiNjJkZDIzMDMzMDYyYTQ0YWNhZDFlZDU4ZDM2MTljZTdlODlmNDJiMjgz
https://nj.gov/health/eoh/rtkweb/documents/fs/1344.pdf
https://www.espimetals.com/msds/691-Nickel%20Chloride
https://www.brecklandscientific.co.uk/S0001239.pdf
https://shop.chemsupply.com.au/documents/TR3ASMM2.pdf
https://pim-resources.coleparmer.com/sds/16310.pdf
https://www.espimetals.com/msds/691-Nickel%20Chloride
https://nj.gov/health/eoh/rtkweb/documents/fs/1344.pdf
https://shop.chemsupply.com.au/documents/TR3ASMM2.pdf
https://pim-resources.coleparmer.com/sds/16310.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-n/S25442.pdf
https://www.espimetals.com/msds/691-Nickel%20Chloride
https://nj.gov/health/eoh/rtkweb/documents/fs/1344.pdf
https://shop.chemsupply.com.au/documents/TR3ASMM2.pdf
https://hillbrothers.com/home/pdf/downloads/msds/n/nickel-chloride-dry.pdf
https://hillbrothers.com/home/pdf/downloads/msds/n/nickel-chloride-dry.pdf
https://hillbrothers.com/home/pdf/downloads/msds/n/nickel-chloride-dry.pdf
https://www.espimetals.com/msds/691-Nickel%20Chloride
https://www.espimetals.com/msds/691-Nickel%20Chloride
https://shop.chemsupply.com.au/documents/TR3ASMM2.pdf
https://www.espimetals.com/msds/691-Nickel%20Chloride
https://shop.chemsupply.com.au/documents/TR3ASMM2.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212450?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ingestion: Do NOT induce vomiting.[9] If the person is conscious, rinse their mouth with

water. Seek immediate medical attention.[3]

Disposal Plan
Waste Segregation: All materials contaminated with nickel chloride, including disposable

PPE, weighing papers, and spill cleanup debris, must be treated as hazardous waste.

Containerization: Collect all nickel chloride waste in a dedicated, clearly labeled, and

sealed container.[1]

Labeling: The waste container must be labeled "Hazardous Waste - Nickel Chloride" and

include details of the contents.

Professional Disposal: Waste must be disposed of in accordance with all federal, state, and

local environmental regulations.[3][11] Contact a licensed professional waste disposal

service for pickup and disposal.[4] Do not pour nickel chloride waste down the drain or

dispose of it with regular trash.[1][10]

Workflow for Handling Nickel Chloride
The following diagram illustrates the mandatory workflow for safely handling nickel chloride
from preparation to final disposal.
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Step 2: Set Up Engineering Controls
(Fume Hood, Safety Shower)

Step 3: Don Required PPE
(Goggles, Gloves, Lab Coat)

Step 4: Handle Nickel Chloride
(Minimize Dust Generation)

Step 5: Decontaminate Work Area
& Equipment

Step 8: Segregate & Label
Hazardous Waste

 Waste Generated
During Handling

Step 6: Doff PPE Correctly

Step 7: Personal Hygiene
(Thoroughly Wash Hands)

Step 9: Store Waste Securely
for Professional Disposal

A

Click to download full resolution via product page

Caption: A procedural workflow for the safe handling and disposal of Nickel Chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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